3-(n-Butylamino)phenol

• CAS No.: 58494-81-8
• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: 3-(butylamino)phenol
• InChI: InChI=1S/C10H15NO/c1-2-3-7-11-9-5-4-6-10(12)8-9/h4-6,8,11-12H,2-3,7H2,1H3
• InChI Key: SUUUGHXWCICIAZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=CC(=CC=C1)O

Description

3-(n-Butylamino)phenol is a useful research compound. Its molecular formula is C10H15NO and its molecular weight is 165.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

0.11 mol of n-butyl bromide and 0.1 mol of NaHCO3 are added to 0.1 mol of m-aminophenol in 150 ml of methanol and the mixture is refluxed for 5 h. After cooling, the mixture is filtered and the solvent is removed in vacuo. The oil which remains is fractionated in vacuo, to give 3-(n-butyl-amino)phenol in a yield of 57%; b.p. 110° C. (6·10−5 torr), m.p. 35° C.

Synthesis routes and methods II

Procedure details

One-tenth mol of m-aminophenol in 150 ml methanol is treated with 0.11 mol of n-butyl bromide and 0.1 mol of NaHCO3 and the mixture is heated under reflux for 5 h. After cooling, the reaction mixture is filtered and the solvent removed under reduced pressure. The residual oil is vacuum fractionated to give 3-(n-butylamino)phenol.